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Compound of Interest

Compound Name: Allo-aca

Cat. No.: B12418216 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized peptides like Allo-aca is paramount. This guide provides immediate,

essential safety protocols, operational procedures, and disposal plans to ensure laboratory

safety and experimental integrity. Allo-aca is a potent and specific leptin receptor antagonist

peptide employed in various in vitro and in vivo models to block leptin signaling.[1][2][3][4]

Physicochemical Properties
A clear understanding of the substance's properties is the first step in safe handling.

Property Value

Molecular Formula C48H75N13O15

Molecular Weight 1074.19 g/mol

Appearance Solid[2]

Purity 99.82%[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Allo-aca is a substance that requires careful handling due to its potential health effects. It may

be harmful if inhaled, ingested, or absorbed through the skin, and can cause irritation to the
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respiratory tract, skin, and eyes.[5] Therefore, strict adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

Eye Protection: Chemical splash goggles should be worn at all times.[5]

Hand Protection: Chemical-resistant gloves are required.[5]

Respiratory Protection: A dust respirator or an approved/certified respirator is necessary to

avoid inhalation.[5]

Body Protection: A full laboratory suit, supplemented with boots, should be worn to prevent

skin contact.[5]

Experimental Protocols: Safe Handling and Storage
Adherence to the following step-by-step procedures is critical for maintaining a safe laboratory

environment and ensuring the stability of Allo-aca.

Storage:

Upon receipt, store Allo-aca in a tightly sealed container.[5]

For long-term storage (up to 6 months), maintain at -80°C.[1]

For short-term storage (up to 1 month), a temperature of -20°C is suitable.[1]

Avoid temperatures above 5°C (41°F).[5]

Handling and Preparation of Solutions:

Engineering Controls: All handling of Allo-aca should be conducted in a well-ventilated area,

preferably within a chemical fume hood or using other local exhaust ventilation to minimize

exposure to dust or aerosols.[5]

Avoid Ignition Sources: Keep the substance away from heat and any potential sources of

ignition.[5]
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Solution Preparation:

If preparing an aqueous stock solution, it is recommended to dilute it to the working

concentration, then sterilize by filtering through a 0.22 μm filter before use.[1]

Hygiene: Always wash hands thoroughly after handling Allo-aca, and before eating,

smoking, or using the lavatory.[5]

Emergency Procedures and Disposal Plan
In the event of an emergency, follow these procedures.

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult or ceases, provide artificial

respiration.[5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[5]

Eye Contact: Remove contact lenses if present. Flush eyes with water as a precaution.[5]

Spill and Leak Cleanup:

Small Spills: Use appropriate tools to carefully collect the spilled material and place it in a

suitable container for waste disposal.[5]

Large Spills: Use a shovel to transfer the spilled material into a convenient waste disposal

container.[5] A self-contained breathing apparatus should be worn to avoid inhalation of the

product during cleanup.[5]

Disposal:

Dispose of Allo-aca and any contaminated materials in a designated hazardous waste

container. Follow all local, state, and federal regulations for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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